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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Decyltetradecan-1-ol

4-Decyltetradecan-1-ol is a saturated, branched-chain primary alcohol belonging to the class
of Guerbet alcohols. Its unique molecular structure, featuring a long C24 alkyl chain with a
branch at the C4 position, imparts distinct physicochemical properties that make it a subject of
interest for various surfactant-based applications in research and pharmaceutical development.
Guerbet alcohols, in general, are recognized for their low volatility, excellent thermal and
oxidative stability, and liquid state at room temperature, which distinguishes them from their
linear-chain counterparts.[1][2]

These properties, combined with its amphiphilic nature, suggest the potential of 4-
Decyltetradecan-1-ol as a non-ionic surfactant, co-surfactant, emulsifier, or stabilizer in
various formulations. Its highly lipophilic character makes it particularly suitable for applications
involving non-polar phases.

Physicochemical Properties and Surfactant
Characteristics

While specific experimental data for 4-Decyltetradecan-1-ol is limited in publicly available
literature, its properties can be inferred from data on similar Guerbet alcohols and general
surfactant principles.
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Table 1: Physicochemical Properties of 4-Decyltetradecan-1-ol and Related Compounds

Property Value/iInformation Source/Comment
Chemical Name 4-Decyltetradecan-1-ol -
Synonyms C24 Guerbet Alcohol -
CAS Number 123613-13-8 [3]
Molecular Formula C24H500
Molecular Weight 354.65 g/mol
Expected to be a colorless to Based on general properties of
Appearance _
pale yellow liquid Guerbet alcohols[1]
Insoluble in water; Soluble in _
N ] Inferred from its long alkyl
Solubility organic solvents (e.g., ethanol,

chloroform, oils)

chain[4]

Table 2: Estimated Surfactant Properties of 4-Decyltetradecan-1-ol
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Method of

Property Estimated Value/Range . . .
Estimation/Rationale

Calculated using Griffin's
method: HLB = 20 * (Mh / M),
where Mh is the molecular
mass of the hydrophilic group
~1-3 (-CH20H) and M is the total

molecular mass.[5][6] This low

Hydrophilic-Lipophilic Balance
(HLB)

value suggests it is a highly
lipophilic surfactant, suitable

as a W/O emulsifier.

Due to its large hydrophobic
chain, significant aggregation
in water is not expected. It is
Critical Micelle Concentration Very low in aqueous systems more likely to act at interfaces.
(CMC) (likely sub-micromolar) The CMC of branched-chain
alcohol ethoxylates is
generally higher than their

linear counterparts.[7]

As a surfactant, it is expected

) ] Moderate to good in non- to reduce the interfacial
Surface Tension Reduction ] )
agueous systems tension between oil and water
phases.

Potential Applications in Research and Drug
Development

The highly lipophilic nature and branched structure of 4-Decyltetradecan-1-ol open up several
potential applications:

o Water-in-Oil (W/O) Emulsifier: Its low HLB value makes it an ideal candidate for stabilizing
W/O emulsions, which can be used as delivery systems for hydrophilic drugs.
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o Co-emulsifier and Stabilizer: In Oil-in-Water (O/W) emulsions, it can be used in combination
with a high-HLB surfactant to improve the stability and modify the viscosity of the
formulation. The branched structure can disrupt the packing of other surfactants at the
interface, potentially enhancing flexibility and stability.

 Lipid-Based Drug Delivery Systems: It can be incorporated into the lipid phase of
formulations such as liposomes, solid lipid nanoparticles (SLNs), and nanostructured lipid
carriers (NLCs) to modify their properties.[8][9]

e Solubilizer for Poorly Water-Soluble Drugs: Its non-polar character can aid in the
solubilization of hydrophobic active pharmaceutical ingredients (APIs) within the oil phase of
an emulsion or a lipid-based carrier.

« Viscosity Modifier: The bulky structure of Guerbet alcohols can influence the rheological
properties of formulations.[10]

Experimental Protocols

The following are generalized protocols that can be adapted for the use of 4-Decyltetradecan-
1-ol. Researchers should optimize the concentrations and conditions for their specific
application.

Protocol for Preparation of a Water-in-Oil (W/O)
Emuision

This protocol describes the preparation of a simple W/O emulsion using 4-Decyltetradecan-1-
ol as the primary emulsifier.

Materials:
e 4-Decyltetradecan-1-ol
e Mineral oil (or another suitable oil phase)

o Purified water (aqueous phase)
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e Active Pharmaceutical Ingredient (API) - optional (if hydrophilic, dissolve in the aqueous
phase; if lipophilic, dissolve in the oil phase)

» High-shear homogenizer or sonicator
Procedure:
o Preparation of the Oil Phase:

o In a beaker, combine the desired amount of mineral oil and 4-Decyltetradecan-1-ol. A
starting concentration for the surfactant could be in the range of 1-5% (w/w) of the total

emulsion weight.
o If using a lipophilic API, dissolve it in this oil phase.
o Gently heat the mixture to 60-70°C to ensure complete dissolution and uniformity.
e Preparation of the Aqueous Phase:

o In a separate beaker, heat the purified water to the same temperature as the oil phase
(60-70°C).

o If using a hydrophilic API, dissolve it in the heated water.
« Emulsification:

o Slowly add the aqueous phase to the oil phase while continuously mixing with a high-
shear homogenizer or sonicator.

o Continue homogenization for 5-10 minutes to form a stable emulsion. The optimal time will
depend on the equipment and desired droplet size.

e Cooling and Characterization:
o Allow the emulsion to cool to room temperature with gentle stirring.

o Characterize the emulsion for droplet size, stability (phase separation over time), and
Viscosity.
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Protocol for Formulation of Solid Lipid Nanoparticles
(SLNs)

This protocol outlines the use of 4-Decyltetradecan-1-ol as a lipid component in the
preparation of SLNs by the hot homogenization method.

Materials:

Solid lipid (e.g., glyceryl monostearate, stearic acid)

4-Decyltetradecan-1-ol

High-HLB surfactant (e.g., Polysorbate 80, Poloxamer 188)

Purified water

Lipophilic API (optional)

High-pressure homogenizer or sonicator

Procedure:

e Preparation of the Lipid Phase:

o Melt the solid lipid by heating it 5-10°C above its melting point.

o Add 4-Decyltetradecan-1-ol to the molten lipid. A starting ratio could be 9:1 (solid lipid:4-
Decyltetradecan-1-ol). The branched alcohol can help to create imperfections in the
crystal lattice of the solid lipid, potentially increasing drug loading and preventing drug
expulsion.

o Dissolve the lipophilic API in the molten lipid mixture.
o Preparation of the Aqueous Phase:

o Dissolve the high-HLB surfactant in purified water and heat it to the same temperature as
the lipid phase. A typical surfactant concentration is 1-2.5% (w/v).
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e Pre-emulsion Formation:

o Add the hot lipid phase to the hot aqueous phase under high-speed stirring to form a
coarse pre-emulsion.

e Homogenization:

o Subiject the pre-emulsion to high-pressure homogenization or sonication while maintaining
the temperature above the lipid's melting point.

o The number of homogenization cycles or sonication time will need to be optimized to
achieve the desired particle size and polydispersity index (PDI).

e Cooling and Nanoparticle Formation:

o Cool the resulting nanoemulsion to room temperature to allow the lipid to recrystallize and
form SLNs.

e Characterization:

o Analyze the SLN dispersion for particle size, PDI, zeta potential, drug entrapment
efficiency, and stability.

Visualizations
Workflow for W/O Emulsion Preparation
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Caption: Workflow for the preparation of a Water-in-Oil (W/O) emulsion.

Workflow for Solid Lipid Nanoparticle (SLN) Formulation
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Caption: Workflow for the formulation of Solid Lipid Nanoparticles (SLNSs).

Safety Considerations

Guerbet alcohols are generally considered to have low irritation potential.[10] However, as with
any chemical, appropriate personal protective equipment (PPE), such as gloves and safety
glasses, should be worn when handling 4-Decyltetradecan-1-ol. It is advisable to consult the
Material Safety Data Sheet (MSDS) provided by the supplier for detailed safety information.

Conclusion
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4-Decyltetradecan-1-ol represents a potentially valuable excipient for pharmaceutical and
research applications due to its unique properties as a branched-chain Guerbet alcohol. While
specific surfactant data is not extensively documented, its highly lipophilic nature suggests its
utility as a W/O emulsifier, a formulation stabilizer, and a component in lipid-based drug delivery
systems. The provided protocols offer a starting point for researchers to explore the
applications of this compound. Further empirical studies are necessary to fully characterize its
surfactant properties and to optimize its use in various formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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